molecular formula C12H19NO3 B8670272 Ethyl 1-cyclopropanecarbonylpiperidine-4-carboxylate

Ethyl 1-cyclopropanecarbonylpiperidine-4-carboxylate

Cat. No. B8670272
M. Wt: 225.28 g/mol
InChI Key: FYNYNSFXWQDRKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 1-cyclopropanecarbonylpiperidine-4-carboxylate is a useful research compound. Its molecular formula is C12H19NO3 and its molecular weight is 225.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 1-cyclopropanecarbonylpiperidine-4-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 1-cyclopropanecarbonylpiperidine-4-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl 1-cyclopropanecarbonylpiperidine-4-carboxylate

Molecular Formula

C12H19NO3

Molecular Weight

225.28 g/mol

IUPAC Name

ethyl 1-(cyclopropanecarbonyl)piperidine-4-carboxylate

InChI

InChI=1S/C12H19NO3/c1-2-16-12(15)10-5-7-13(8-6-10)11(14)9-3-4-9/h9-10H,2-8H2,1H3

InChI Key

FYNYNSFXWQDRKP-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CCN(CC1)C(=O)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl piperidine-4-carboxylate (5 g) and triethylamine (5.3 mL) in THF (100 mL) was added cyclopropylcarbonyl chloride (3.99 g) at 0° C., and the mixture was stirred overnight at room temperature. The reaction mixture was poured into water, and the resultant product was extracted with ethyl acetate. The organic layer was washed with 1N hydrochloric acid, saturated aqueous sodium hydrogen carbonate solution and brine and dried, and the solvent was evaporated under reduced pressure to give ethyl 1-(cyclopropylcarbonyl)piperidine-4-carboxylate (6.32 g, 81%) as a pale yellow oil.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
5.3 mL
Type
reactant
Reaction Step One
Quantity
3.99 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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